8-(5-chloro-3-fluoro-2-pyridinyl)-2-(3-methyl-2-buten-1-yl)-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 8-(5-chloro-3-fluoropyridin-2-yl)-2-(3-methylbut-2-enyl)-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C18H23ClFN3O/c1-13(2)3-6-23-12-18(10-16(23)24)4-7-22(8-5-18)17-15(20)9-14(19)11-21-17/h3,9,11H,4-8,10,12H2,1-2H3
• InChI Key: GNRWQRHVDMLWRU-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCN1CC2(CCN(CC2)C3=C(C=C(C=N3)Cl)F)CC1=O)C
• Molecular Formula: C18H23ClFN3O
• Molecular Weight: 351.8 g/mol

Description

Synthesis Analysis

The synthesis of related diazaspiro[4.5]decan-3-one derivatives involves multi-step chemical processes, starting from simple precursors to complex spiro compounds. Smith et al. (2016) developed a method for synthesizing methyl-substituted spirocyclic piperidine-pyrrolidine and piperidine-azetidine ring systems, offering a pathway potentially applicable to our target compound (Smith et al., 2016).

Molecular Structure Analysis

The molecular structure of diazaspiro[4.5]decan-3-one derivatives is characterized by their spirocyclic backbone, which integrates a diaza (nitrogen-containing) ring fused with a decanone ring system. Wang et al. (2011) elucidated the crystal structure of a related compound, revealing a conformation that includes planar and chair formations, providing insights into the steric and electronic configurations that influence the compound's reactivity and interactions (Wang et al., 2011).

Chemical Reactions and Properties

The chemical reactions involving diazaspiro[4.5]decan-3-one derivatives are diverse, ranging from functional group transformations to receptor binding activities. Cignarella et al. (1994) explored the chemical modifications on the diazaspiro[4.5]decan-3-one scaffold, highlighting its adaptability in medicinal chemistry to target specific biological activities (Cignarella et al., 1994).

Physical Properties Analysis

The physical properties of diazaspiro[4.5]decan-3-one derivatives include their melting points, solubility, and crystallography. These attributes are crucial for understanding the compound's behavior in various solvents and conditions, affecting its application in drug formulation and delivery.

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and binding affinity, are determined by the compound's unique molecular structure. For example, Fritch and Krajewski (2010) discuss the design and synthesis of diazaspiro[4.5]decanones as T-type calcium channel antagonists, indicating the compound's potential interaction with biological targets and its role in modulating physiological processes (Fritch & Krajewski, 2010).